Cas no 209970-04-7 (1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol)

1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol is a specialized organic compound featuring a triazole moiety and a hydroxyl group attached to a diphenyl-substituted butenyl framework. Its structural complexity makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of the 1,2,4-triazole ring enhances its potential as a bioactive scaffold, offering opportunities for further functionalization. The compound's stability and reactivity under controlled conditions make it suitable for use in selective transformations, including nucleophilic additions and cyclization reactions. Researchers may find it useful in designing novel compounds with tailored properties for medicinal or material science applications.

1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol structure

209970-04-7 structure

Product name:1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol

CAS No:209970-04-7

MF:

MW:

CID:4638456

1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol

1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Oakwood	182351-25mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	25mg	$210.00	2023-09-17
A2B Chem LLC	AX72139-100mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	100mg	$2495.00	2024-04-20
eNovation Chemicals LLC	Y1263105-100mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	100mg	$4090	2024-06-05
eNovation Chemicals LLC	Y1263105-10mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	10mg	$560	2025-02-19
eNovation Chemicals LLC	Y1263105-100mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	100mg	$4330	2025-02-19
eNovation Chemicals LLC	Y1263105-100mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	100mg	$4330	2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665181-25mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	25mg	￥3024	2023-04-08
1PlusChem	1P01EUYZ-10mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	10mg	$325.00	2023-12-19
eNovation Chemicals LLC	Y1263105-10mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	10mg	$560	2025-02-26
eNovation Chemicals LLC	Y1263105-10mg	1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol	209970-04-7	98%	10mg	$530	2024-06-05

1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol Related Literature

1. Structural characterization and catalytic evaluation of transition and rare earth metal doped ceria-based solid solutions for elemental mercury oxidation†

Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
2. Strong current polarization and perfect negative differential resistance in few-FeN4-embedded zigzag graphene nanoribbons

Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
3. Water-tolerant solid Lewis-acid sites: Baeyer–Villiger oxidation with hydrogen peroxide in the presence of gallium-based silica catalysts

Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
4. Spring-like motion caused large anisotropic thermal expansion in nonporous M(eim)2 (M = Zn, Cd)†

Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
5. Spectroscopy, electrochemistry and antiproliferative properties of Au(iii), Pt(ii) and Cu(ii) complexes bearing modified 2,2′:6′,2′′-terpyridine ligands†

Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yl)but-3-en-1-ol

Exploring the Potential of 1,1-Diphenyl-2-(1H-1,2,4-Triazol-1-Yl)But-3-en-1-Ol: A Comprehensive Overview

The compound CAS No. 209970-04-7, also known as 1,1-Diphenyl-2-(1H-1,2,4-triazol-1-yllbut3-enol, is a fascinating organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in the scientific community due to its potential in various fields such as pharmaceuticals and materials science. Recent studies have shed light on its intriguing properties and mechanisms of action.

Structural Insights: The molecule features a triazole ring fused with a butenol backbone and two phenyl groups. This configuration imparts remarkable stability and reactivity. The triazole moiety is known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in drug design. The phenyl groups further enhance the molecule's hydrophobicity and aromaticity, which are critical for its interactions with biological targets.

Synthesis and Characterization: Researchers have developed efficient synthetic routes to produce CAS No. 209970-04-7. These methods often involve multi-component reactions or click chemistry approaches, ensuring high yields and purity. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry.

Biological Activity: Recent studies highlight the compound's promising pharmacological properties. It has shown potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, it exhibits selective cytotoxicity against cancer cells, making it a candidate for targeted therapies.

Applications in Materials Science: Beyond biology, CAS No. 209970-04 has found applications in materials science. Its ability to form self-assembled monolayers makes it useful in surface modification and nanotechnology. Furthermore, its photoresponsive properties have been explored for use in optoelectronic devices.

Safety Considerations: While CAS No. 209970 exhibits significant promise across multiple domains, safety assessments are crucial before its widespread use. Preclinical studies indicate minimal toxicity at therapeutic doses; however, long-term effects require further investigation.

In conclusion, CAS No. 209970, or 1,1-Diphenylbutenol triazole derivative, stands out as a versatile compound with vast potential across various scientific disciplines. Continued research will undoubtedly unlock new avenues for its application and optimize its therapeutic profile.